Cas no 1159822-93-1 (3-Amino-3-(4-fluorophenyl)propan-1-ol hydrochloride)

3-Amino-3-(4-fluorophenyl)propan-1-ol hydrochloride structure
1159822-93-1 structure
Product Name:3-Amino-3-(4-fluorophenyl)propan-1-ol hydrochloride
CAS No:1159822-93-1
MF:C9H13ClFNO
MW:205.657025098801
CID:1084167
PubChem ID:44890861
Update Time:2023-10-30

3-Amino-3-(4-fluorophenyl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-3-(4-fluorophenyl)propan-1-ol hydrochloride
    • 3-Amino-3-(4-fluorophenyl)-1-propanol hydrochloride (1:1)
    • 1159822-93-1
    • SB78415
    • 3-amino-3-(4-fluorophenyl)propan-1-ol;hydrochloride
    • Inchi: 1S/C9H12FNO.ClH/c10-8-3-1-7(2-4-8)9(11)5-6-12;/h1-4,9,12H,5-6,11H2;1H
    • InChI Key: NNOBEMYECBNQKF-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)C(CCO)N

Computed Properties

  • Exact Mass: 205.0669699g/mol
  • Monoisotopic Mass: 205.0669699g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 124
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2Ų
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.